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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631 Get Quote

This technical guide provides a comprehensive overview of the key spectroscopic data for

Guazatine acetate salt, a broad-spectrum fungicide. Due to its nature as a complex mixture of

guanidated polyamines, this document focuses on the analytical techniques used to

characterize its principal components.[1][2][3][4] The primary components include fully and

partially guanidated diamines, triamines, and tetramines, such as GG (1,8-diguanidinooctane),

GGG, GGN, and GNG.[1][3][5] This guide is intended for researchers, scientists, and

professionals in drug development and analytical chemistry.

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is the

primary technique for the identification and quantification of the various components within

Guazatine acetate salt.[1][3][5] The complex nature of the mixture necessitates

chromatographic separation prior to mass analysis.[1][3]

Key Components and their Mass Spectral Data
The following table summarizes the main components of Guazatine and their corresponding

molecular information. The notation 'G' refers to a guanidated amino group, while 'N' refers to a

non-guanidated amino group.[2]
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Component
Abbreviation

Chemical Name Molecular Formula
Molecular Weight (
g/mol )

GG 1,8-Diguanidinooctane C10H24N6 228.34

GGG

1,1'-

[Iminobis(octamethyle

ne)]diguanidine

C18H41N7 355.57

GGN

Guanidino-[8-(8-

aminooctylamino)octyl

]guanidine

C17H39N7 341.54

GNG

1,1'-

[Iminobis(octamethyle

ne)]bis(N'-guanidine)

C18H41N7 355.57

Note: The molecular weights provided are for the free base forms of the components.

Nuclear Magnetic Resonance (NMR) and Infrared
(IR) Spectroscopy
Detailed ¹H and ¹³C NMR and IR spectroscopic data for the complete Guazatine acetate salt
mixture are not readily available in the scientific literature. This is due to the inherent complexity

and variability of the mixture, which would result in highly complex and overlapping spectra that

are difficult to interpret.

To obtain meaningful NMR and IR data, individual components of the Guazatine mixture would

need to be isolated and purified. At present, such comprehensive spectroscopic

characterization of each component is not widely published.

Experimental Protocols
The following section details a representative experimental protocol for the analysis of

Guazatine components using LC-MS/MS.

Sample Preparation (for Citrus Fruits)
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Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

Extraction: Add 10 mL of a 1% formic acid in water/acetone (1:2 v/v) solution.

Shaking: Vortex the mixture for 1 minute.

Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

Purification: Transfer the supernatant to a new tube and add 5 mL of n-hexane. Vortex for 1

minute and centrifuge at 4000 rpm for 5 minutes.

Filtration: Collect the lower aqueous layer and filter it through a 0.22 µm nylon syringe filter

into an LC vial for analysis.[5]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[3]

Mobile Phase: A gradient elution using:

A: 0.1% Formic acid in water

B: Methanol or Acetonitrile[3]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[1][3]

Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion

transitions for each targeted Guazatine component.

Mechanism of Action and Logical Workflow
Guazatine's primary mechanism of action as a fungicide is through the disruption of fungal cell

membrane integrity.[6] The guanidinium groups of the Guazatine components interact with the
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negatively charged components of the fungal membrane, leading to a loss of membrane

function and eventual cell death.

The following diagram illustrates the proposed logical relationship in Guazatine's fungicidal

action.

Guazatine Components
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Electrostatic Interaction
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Membrane Disruption
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&
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Results in

Click to download full resolution via product page

Caption: Logical flow of Guazatine's fungicidal mechanism.

The following diagram illustrates a typical experimental workflow for the analysis of Guazatine

residues.
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Caption: Experimental workflow for Guazatine residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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